Cas no 832713-02-7 (2-Pentenal, 3-methyl-5-(2,4,5-trimethylphenyl)-, (2E)-)

• Product name: 2-Pentenal, 3-methyl-5-(2,4,5-trimethylphenyl)-, (2E)-
• CAS No: 832713-02-7
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 674799
• PubChem ID: 71415881

2-Pentenal, 3-methyl-5-(2,4,5-trimethylphenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenal, 3-methyl-5-(2,4,5-trimethylphenyl)-, (2E)-
• 3-methyl-5-(2,4,5-trimethylphenyl)pent-2-enal
• 832713-02-7
• DTXSID80835291

• Inchi： InChI=1S/C15H20O/c1-11(7-8-16)5-6-15-10-13(3)12(2)9-14(15)4/h7-10H,5-6H2,1-4H3
• InChI Key： BAXQHOOVQPJLHR-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1C)CCC(=CC=O)C)C

Computed Properties

• Exact Mass: 216.151415257g/mol
• Monoisotopic Mass: 216.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 4.1